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Compound of Interest

Compound Name: Pimobendan hydrochloride

Cat. No.: B10799932

Essential Safety and Handling Guide for
Pimobendan Hydrochloride

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for handling Pimobendan hydrochloride, with a
focus on personal protective equipment, and operational and disposal plans.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Pimobendan hydrochloride,
compiled from various safety data sheets.

Physical and Chemical Properties Value

Molecular Formula C19H18N402[1]

Molecular Weight 334.38 g/mol [1]

Appearance White to light yellow crystalline powder[1]
Melting Point 241-244 °C (466-471 °F)[1]

Storage Temperature Long-term at 2-8°C[2]
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Hazard Identification and Classification

GHS Hazard Statements

H301: Toxic if swallowed[2][3]. H332: Harmful if
inhaled[3]. H361: Suspected of damaging
fertility or the unborn child[3]. H412: Harmful to

aquatic life with long lasting effects|[3].

Signal Word

Danger[2][3]

Primary Routes of Exposure

Inhalation, Ingestion, Skin contact, Eye
contact[1][2]

Personal Protective Equipment (PPE) Protocol

Strict adherence to PPE protocols is mandatory to minimize exposure risk.

PPE Category Specification

Rationale

Goggles or safety glasses with  Protects against airborne

Eye Protection

side-shields.[1][2][4][5] powder and splashes.

Chemical-resistant gloves Prevents skin contact and
(e.g., butyl rubber).[1][2][4][5] absorption.

Hand Protection

Long-sleeved clothing, lab

Minimizes skin exposure to

Body Protection coat, or chemical-resistant

apron.[1][2][4][5]

dust or spills.

Effective dust mask or an

Required when ventilation is

approved/certified respirator
(e.g., NIOSH/MSHA or EN

Respiratory Protection

149).[1][6]

inadequate or if dust is

generated.[1]

Experimental Workflow: Safe Handling of
Pimobendan Hydrochloride

The following diagram outlines the procedural workflow for the safe handling of Pimobendan

hydrochloride in a laboratory setting.
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Safe Handling Workflow for Pimobendan Hydrochloride

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Pimobendan hydrochloride.

Procedural Steps for Safe Handling and Disposal

Engineering Controls:

e Ventilation: Always handle Pimobendan hydrochloride in a well-ventilated area.[1][2][5]
The use of process enclosures or local exhaust ventilation is recommended to keep airborne
levels below exposure limits.[1]

Handling Procedures:
« Avoid Dust: Minimize the generation of dust during handling.[1][2][5][6]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1][2][4] Do not eat, drink, or
smoke in areas where the compound is handled.[1][2][3][4][6] Wash hands thoroughly before
breaks and immediately after handling the product.[1][2][3]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from
heat and sources of ignition.[2][4][5]

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1][6] Seek medical attention if irritation persists.[1][6]
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o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.[3]
[6] Remove contaminated clothing.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2][3] Seek
medical attention.[1][2][3][6]

 Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water and seek immediate medical
attention.[2][3][6]

Spill and Disposal Plan:

» Spill Containment: In case of a spill, ensure adequate ventilation and wear appropriate PPE.
[1] Prevent further leakage if safe to do so.[1][2] Do not let the product enter drains.[1]

o Cleanup: Sweep up the spilled material, place it into a suitable, closed container for disposal.
[2][6] Avoid creating dust.

» Disposal: Waste must be disposed of in accordance with federal, state, and local regulations.
[1][2] Dispose of contents/container to an approved waste disposal plant.[2][4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

2. aksci.com [aksci.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

e 4. pharmacopoeia.com [pharmacopoeia.com]

5. Pimobendan|74150-27-9|MSDS [dcchemicals.com]
6. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Personal protective equipment for handling
Pimobendan hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://cdn.caymanchem.com/cdn/msds/26082m.pdf
https://www.fishersci.com/store/msds?partNumber=AC468572500&productDescription=this%20compound+250MG&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/A701_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/26082m.pdf
https://www.spectrumchemical.com/media/sds/P1982_AGHS.pdf
https://aksci.com/sds/A701_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/26082m.pdf
https://www.fishersci.com/store/msds?partNumber=AC468572500&productDescription=this%20compound+250MG&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/A701_SDS.pdf
https://aksci.com/sds/A701_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/26082m.pdf
https://www.fishersci.com/store/msds?partNumber=AC468572500&productDescription=this%20compound+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/P1982_AGHS.pdf
https://www.spectrumchemical.com/media/sds/P1982_AGHS.pdf
https://aksci.com/sds/A701_SDS.pdf
https://www.spectrumchemical.com/media/sds/P1982_AGHS.pdf
https://aksci.com/sds/A701_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC468572500&productDescription=this%20compound+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/P1982_AGHS.pdf
https://aksci.com/sds/A701_SDS.pdf
https://aksci.com/sds/A701_SDS.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-1247_GB.pdf
https://www.fishersci.com/store/msds?partNumber=AC468572500&productDescription=this%20compound+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b10799932?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/P1982_AGHS.pdf
https://aksci.com/sds/A701_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/26082m.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-1247_GB.pdf
https://dcchemicals.com/msds/MSDS_DC7236.html
https://www.fishersci.com/store/msds?partNumber=AC468572500&productDescription=this%20compound+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b10799932#personal-protective-equipment-for-handling-pimobendan-hydrochloride
https://www.benchchem.com/product/b10799932#personal-protective-equipment-for-handling-pimobendan-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b10799932#personal-protective-equipment-for-
handling-pimobendan-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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